(4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3

• IUPAC Name: dideuterio-[(4R,5R)-4-deuterio-5-(4-methylsulfonylphenyl)-2-phenyl-5H-1,3-oxazol-4-yl]methanol
• InChI: InChI=1S/C17H17NO4S/c1-23(20,21)14-9-7-12(8-10-14)16-15(11-19)18-17(22-16)13-5-3-2-4-6-13/h2-10,15-16,19H,11H2,1H3/t15-,16-/m1/s1/i11D2,15D
• InChI Key: BOCXPQQPWOKDFW-KNVWENERSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2C(N=C(O2)C3=CC=CC=C3)CO
• Isomeric SMILES: [2H][C@]1([C@H](OC(=N1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)C)C([2H])([2H])O
• Molecular Formula: C17H17NO4S
• Molecular Weight: 334.4 g/mol

Description

The compound “(4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3” is a heterocyclic building block. It has a molecular weight of 331.39 and a molecular formula of C17H17NO4S.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a 4,5-dihydrooxazole ring, which is a five-membered ring containing three carbon atoms, one oxygen atom, and one nitrogen atom. This ring is substituted with a methylsulfonylphenyl group at the 5-position and a phenyl group at the 2-position.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 331.39. Other physical and chemical properties such as melting point, boiling point, and density are not provided in the sources I found.

Scientific Research Applications

Corrosion Inhibition Studies

Research indicates that certain oxazole derivatives, including those similar to (4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3, have been studied for their corrosion inhibition properties on mild steel in hydrochloric acid media. These compounds significantly reduce the corrosion rate, suggesting potential industrial applications for corrosion protection (Rahmani et al., 2018).

Synthesis and Characterization of Oxazole Derivatives

Oxazole derivatives, related to the chemical structure , have been synthesized and characterized for various applications. These compounds have undergone spectral methods and elemental analysis to confirm their structures, and their toxicological profiles have been evaluated, indicating their potential in therapeutic applications (Apostol et al., 2019).

Asymmetric Synthesis in Fatty Acid Esters

Research on chiral oxazolidinone carboximides, closely related to the compound , has shown that they can be used for the highly selective asymmetric synthesis of 2-hydroxy fatty acid methyl esters. These findings indicate potential applications in the synthesis of specialized organic compounds (Hwang & Erhan, 2001).

Applications in Organic Synthesis

Further research has demonstrated the utility of related oxazole compounds as templates in organic synthesis. These studies highlight the versatility of oxazole derivatives for synthesizing various functionalized organic compounds, indicating broad applicability in organic chemistry and pharmaceuticals (Misra & Ila, 2010).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the sources I found. It’s important to handle all chemicals with appropriate safety measures.